propyl 4-[[5-cyano-6-(furan-2-yl)-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoate

• IUPAC Name: propyl 4-[[5-cyano-6-(furan-2-yl)-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoate
• InChI: InChI=1S/C20H17N3O4S/c1-2-9-27-19(25)14-7-5-13(6-8-14)12-28-20-22-17(16-4-3-10-26-16)15(11-21)18(24)23-20/h3-8,10H,2,9,12H2,1H3,(H,22,23,24)
• InChI Key: FDBTZPHLVCNZSM-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)C1=CC=C(C=C1)CSC2=NC(=O)C(=C(N2)C3=CC=CO3)C#N
• Molecular Formula: C20H17N3O4S
• Molecular Weight: 395.4 g/mol

Description

The compound with the identifier “propyl 4-[[5-cyano-6-(furan-2-yl)-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoate” is a chemical entity that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is known for its distinctive molecular structure and reactivity, making it a subject of study in both academic and industrial research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of the compound “propyl 4-[[5-cyano-6-(furan-2-yl)-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoate” involves a series of chemical reactions that are carefully controlled to ensure the desired product is obtained. The preparation methods typically include the use of specific catalysts, solvents, and reaction conditions that favor the formation of the compound. For instance, one common synthetic route may involve the use of halogenated hydrocarbons and protective groups to achieve the desired molecular configuration .

Industrial Production Methods: In an industrial setting, the production of “this compound” is scaled up to meet the demands of various applications. This often involves optimizing the reaction conditions to maximize yield and minimize by-products. Industrial production methods may include continuous flow reactors, high-pressure systems, and advanced purification techniques to ensure the compound’s purity and consistency .

Chemical Reactions Analysis

Types of Reactions: The compound “propyl 4-[[5-cyano-6-(furan-2-yl)-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoate” undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the compound’s functional groups and molecular structure.

Common Reagents and Conditions: Common reagents used in the reactions involving “this compound” include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome. For example, oxidation reactions may require the use of strong oxidizing agents under acidic conditions, while reduction reactions may involve the use of metal catalysts under hydrogenation conditions .

Major Products Formed: The major products formed from the reactions of “this compound” depend on the specific reaction pathway. For instance, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the formation of new compounds with different functional groups .

Scientific Research Applications

The compound “propyl 4-[[5-cyano-6-(furan-2-yl)-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoate” has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential interactions with biological macromolecules. In medicine, the compound could be investigated for its therapeutic properties, such as its ability to modulate specific biochemical pathways. Additionally, in industry, “this compound” may be utilized in the development of new materials or as a catalyst in various chemical processes .

Mechanism of Action

The mechanism of action of “propyl 4-[[5-cyano-6-(furan-2-yl)-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoate” involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, thereby modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways, ultimately resulting in the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to “propyl 4-[[5-cyano-6-(furan-2-yl)-4-oxo-1H-pyrimidin-2-yl]sulfanylmethyl]benzoate” include those with comparable molecular structures and functional groups. These compounds may share similar reactivity and applications but can differ in their specific properties and effects.

Uniqueness: What sets “this compound” apart from similar compounds is its unique combination of functional groups and molecular configurationFor example, while similar compounds may undergo similar types of reactions, the specific conditions and outcomes can vary, highlighting the importance of “this compound” in scientific research .